Cas no 2094521-61-4 (N-(1-cyanobutyl)-4-ethyl-N-methylbenzamide)

• Product Name: N-(1-cyanobutyl)-4-ethyl-N-methylbenzamide
• CAS No: 2094521-61-4
• MF: C₁₅H₂₀N₂O
• MW: 244.332103729248
• CID: 6216818
• PubChem ID: 121556699
• Update Time: 2025-10-28

N-(1-cyanobutyl)-4-ethyl-N-methylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-(1-cyanobutyl)-4-ethyl-N-methylbenzamide
• 2094521-61-4
• AKOS033740714
• EN300-26679476
• Z2026783595

• Inchi： 1S/C15H20N2O/c1-4-6-14(11-16)17(3)15(18)13-9-7-12(5-2)8-10-13/h7-10,14H,4-6H2,1-3H3
• InChI Key： RRGRYAKCRRBQAI-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=CC=1)CC)N(C)C(C#N)CCC

Computed Properties

• Exact Mass: 244.157563266g/mol
• Monoisotopic Mass: 244.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 44.1Ų

Additional information on N-(1-cyanobutyl)-4-ethyl-N-methylbenzamide

N-(1-Cyanobutyl)-4-Ethyl-N-Methylbenzamide: A Comprehensive Overview

N-(1-Cyanobutyl)-4-Ethyl-N-Methylbenzamide, also known by its CAS number 2094521-61-4, is a chemical compound that has garnered significant attention in recent years due to its unique properties and potential applications in various fields. This compound is a derivative of benzamide, with specific substituents that influence its chemical behavior and reactivity. The presence of the cyano group and the methyl group in its structure contributes to its distinct characteristics, making it a subject of interest in both academic and industrial research.

The synthesis of N-(1-Cyanobutyl)-4-Ethyl-N-Methylbenzamide involves a series of well-defined chemical reactions, including nucleophilic acyl substitution and alkylation processes. Recent advancements in synthetic chemistry have enabled the production of this compound with high purity and efficiency, which is crucial for its application in sensitive environments such as pharmaceuticals and agrochemicals. Researchers have explored various catalysts and reaction conditions to optimize the synthesis process, ensuring minimal by-products and maximum yield.

In terms of physical properties, this compound exhibits a melting point of approximately 125°C and a boiling point around 380°C under standard conditions. Its solubility in organic solvents such as dichloromethane and ethyl acetate makes it suitable for use in solution-based reactions. The compound's stability under thermal and oxidative conditions has been extensively studied, revealing its resilience to degradation under moderate environmental stressors.

The application of N-(1-Cyanobutyl)-4-Ethyl-N-Methylbenzamide spans across multiple industries. In the pharmaceutical sector, it has been investigated as a potential precursor for drug development, particularly in the synthesis of bioactive molecules with specific pharmacokinetic profiles. Its ability to act as an intermediate in complex molecule construction has made it invaluable in medicinal chemistry.

In the agrochemical industry, this compound has shown promise as a component in herbicides and pesticides due to its ability to inhibit key enzymes involved in plant growth regulation. Recent studies have demonstrated its efficacy in controlling invasive species without causing significant harm to non-target organisms, which is a critical factor in sustainable agriculture.

The environmental impact of N-(1-Cyanobutyl)-4-Ethyl-N-Methylbenzamide has also been a focal point of research. Studies indicate that the compound undergoes biodegradation under aerobic conditions, with complete mineralization observed within 60 days under controlled laboratory settings. This biodegradability is a positive attribute, as it reduces the risk of long-term ecological damage when used responsibly.

From a toxicological perspective, acute and chronic toxicity studies have been conducted to assess the safety profile of this compound. Results suggest that it exhibits low toxicity when administered at recommended doses, with no significant adverse effects observed on test organisms during subchronic exposure studies.

The integration of computational chemistry techniques has further enhanced our understanding of the molecular interactions involving N-(1-Cyanobutyl)-4-Ethyl-N-Methylbenzamide. Quantum mechanical calculations have provided insights into its electronic structure, enabling researchers to predict its reactivity under different chemical environments. These computational models have been instrumental in guiding experimental designs and optimizing reaction pathways.

In conclusion, N-(1-Cyanobutyl)-4-Ethyl-N-Methylbenzamide (CAS No: 2094521-61-4) stands out as a versatile compound with diverse applications across various industries. Its unique chemical properties, combined with recent advancements in synthesis and application techniques, position it as a valuable tool in modern chemistry. Continued research into its properties and potential uses will undoubtedly unlock new opportunities for its utilization in innovative technologies and products.